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Compound of Interest

Compound Name: 306-O12B

Cat. No.: B10829778 Get Quote

Essential Safety and Handling of 306-O12B
For researchers, scientists, and drug development professionals, the safe handling of

investigational compounds like 306-O12B is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe handling of 306-O12B in a laboratory setting.

Chemical Information: 306-O12B is an ionizable cationic lipidoid used in the formation of lipid

nanoparticles (LNPs) for research, particularly in the liver-targeted delivery of nucleic acids.[1]

[2][3][4] The toxicological and pharmacological properties of this compound are not fully known,

and it should be handled with care as a chemical of unknown toxicity.[1][5]

Hazard Identification:

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
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Personal Protective Equipment (PPE)
Based on the available hazard information and general laboratory safety protocols for handling

chemicals of unknown toxicity, the following personal protective equipment is recommended.

PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile,

Neoprene). Inspect gloves for tears or punctures

before and during use. Change gloves

frequently and immediately if contaminated.

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield may be required

for splash hazards.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn. Ensure full coverage of arms. Closed-toe

shoes are mandatory.

Respiratory Protection

Work in a well-ventilated area, preferably a

chemical fume hood, to minimize inhalation

exposure. If respiratory irritation is possible, use

a NIOSH-approved respirator.

Experimental Protocols: Handling and Disposal
The following protocols provide a step-by-step guide for the safe handling and disposal of 306-
O12B.

Storage and Preparation:

Storage: Store 306-O12B as an oil at -20°C, protected from moisture and light.[1][5]

Solutions of 306-O12B should also be stored at -20°C.[1][5]

Preparation:

Allow the container to warm to room temperature in a desiccator before opening to prevent

condensation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10829778?utm_src=pdf-body
https://www.benchchem.com/product/b10829778?utm_src=pdf-body
https://www.benchchem.com/product/b10829778?utm_src=pdf-body
https://www.echelon-inc.com/wp-content/uploads/2024/08/TDS_N-1128_rev1a.pdf
https://www.echelon-inc.com/wp-content/uploads/2023/09/N-1113-TT3_TDS_rev1.pdf
https://www.benchchem.com/product/b10829778?utm_src=pdf-body
https://www.echelon-inc.com/wp-content/uploads/2024/08/TDS_N-1128_rev1a.pdf
https://www.echelon-inc.com/wp-content/uploads/2023/09/N-1113-TT3_TDS_rev1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All handling of the neat oil or its solutions should be conducted in a chemical fume hood.

Use only authorized and properly calibrated equipment (pipettes, balances, etc.).

306-O12B is soluble in Methanol, ethanol, and DMSO.[1][5]

Safe Handling Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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